Cas no 1934545-05-7 (4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo-)

• Product Name: 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo-
• CAS No: 1934545-05-7
• MF: C₅H₉N₃O₄S
• MW: 207.207659482956
• CID: 5153088
• Update Time: 2025-10-28

4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo-

• Inchi： 1S/C5H9N3O4S/c1-5(2-13(6,11)12)3(9)7-4(10)8-5/h2H2,1H3,(H2,6,11,12)(H2,7,8,9,10)
• InChI Key： BXNKDFDRWOHDJT-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C(C)(CS(N)(=O)=O)N1

Additional information on 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo-

Chemical Profile of 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo (CAS No. 1934545-05-7)

The compound 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo (CAS No. 1934545-05-7) represents a fascinating molecule with significant potential in the realm of pharmaceutical and biochemical research. Its unique structural framework, characterized by an imidazolidine core substituted with a methanesulfonamide group and a methyl moiety at the 4-position, alongside 2,5-dioxo functionalities, positions it as a versatile scaffold for further derivatization and exploration.

This compound has garnered attention due to its structural similarity to known bioactive molecules, which suggests potential pharmacological properties. The presence of both the imidazolidine and sulfonamide moieties is particularly noteworthy, as these functional groups are frequently incorporated into drug candidates due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The imidazolidine ring system is a well-documented motif in medicinal chemistry, appearing in numerous approved drugs and investigational agents. Its stability and ability to adopt multiple conformations make it an attractive scaffold for designing molecules with specific biological activities. The incorporation of the methanesulfonamide group further enhances the compound's potential by introducing additional polar interactions, which can modulate binding affinity and selectivity.

The 4-methyl-2,5-dioxo substituents add another layer of complexity to the molecule. The dioxo groups (also known as ketone groups) introduce electrophilic centers that can participate in various chemical reactions, including nucleophilic additions and condensation reactions. This reactivity makes the compound a promising candidate for further chemical manipulation, allowing researchers to explore different derivatives with tailored properties.

In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The structural features of 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo make it a candidate for this area of investigation. The compound's ability to engage with biological targets through multiple interaction points could lead to the development of novel therapeutic agents capable of disrupting aberrant signaling pathways.

Moreover, the compound's potential in biochemical applications has not been overlooked. Its unique structure could serve as a starting point for designing probes or inhibitors for enzymes or receptors involved in critical biological processes. For instance, sulfonamides are known to interact with bacterial enzymes such as dihydropteroate synthase, making them valuable in antibiotic development. While this specific compound may not have direct applications in antibiotics, its structural analogs could inspire new leads in antimicrobial or anti-inflammatory drug discovery.

From a synthetic chemistry perspective, 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo offers an excellent platform for exploring new synthetic methodologies. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to create libraries of derivatives for high-throughput screening. This approach is increasingly popular in drug discovery pipelines, where large collections of compounds are rapidly tested for biological activity.

The compound's physicochemical properties also warrant discussion. The combination of polar functional groups like the sulfonamide and ketones influences its solubility, melting point, and stability under various conditions. These properties are critical factors when considering its potential use in formulation development or biological assays. Understanding how these characteristics affect its behavior can guide researchers in optimizing conditions for experimental studies.

Recent advances in computational chemistry have further enhanced the utility of compounds like this one. Molecular modeling techniques can predict how 4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo might interact with biological targets based on its three-dimensional structure. These predictions can guide experimental efforts by identifying key residues or binding pockets that should be targeted for optimization.

In conclusion,4-Imidazolidinemethanesulfonamide, 4-methyl-2,5-dioxo (CAS No. 1934545-05-7) is a structurally intriguing molecule with broad potential applications in pharmaceutical research and biochemical studies. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at modulating protein interactions or developing new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,this compound will likely remain an important subject of investigation for years to come.